4-[4'-(Phenylethynyl)phenylethynyl]phenylbromide

• CAS No.: 600707-38-8
• Molecular Formula: C22H13Br
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 1-bromo-4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
• InChI: InChI=1S/C22H13Br/c23-22-16-14-21(15-17-22)13-12-20-10-8-19(9-11-20)7-6-18-4-2-1-3-5-18/h1-5,8-11,14-17H
• InChI Key: YTAQJLFIHKUEGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C#CC3=CC=C(C=C3)Br

Description

4-[4'-(Phenylethynyl)phenylethynyl]phenylbromide is a useful research compound. Its molecular formula is C22H13Br and its molecular weight is 357.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an especially contemplated arm extension strategy depicted in FIG. 4, in which AD represents an adamantane or diamantane group. Phenylacetylene is a starting molecule that is reacted (A1) with TBPA (supra) to yield 1,3,5,7-tetrakis[3′/4′-(phenylethynyl)phenyl]adamantane. Alternatively, phenylacetylene can be converted (B1) to 4-(phenylethynyl)phenylbromide that is subsequently reacted (C1) with trimethylsilylacetylene to form 4-(phenylethynyl)phenylacetylene. TBPA can then be reacted (with phenylethynylphenylacetylene to 1,3,5,7-tetrakis{3′/4′-[4″-(phenylethynyl)phenylethynyl]phenyl}-adarnantane. In a further extension reaction, phenylethynylphenylacetylene is reacted (2) with 1-bromo-4-iodobenzene to form 4-[4′-(phenylethynyl)phenylethynyl]phenylbromide that is further converted (C2) to 4-[4′-(phenylethynyl)phenylethynyl]acetylene. The so formed 4-[4′-(phenylethynyl)phenylethynyl]acetylene may then be reacted (A3) with TBA to yield 1,3,5,7-tetrakis-{3′/4′-[4″-(4′-(phenylethynyl)phenylethynyl)phenylethynyl]phenyl}adamantane.